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Compound of Interest

Compound Name: CGP77675 hydrate

Cat. No.: B10823678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP77675 is a potent and selective inhibitor of Src family kinases (SFKs).[1][2] In the context

of stem cell biology, CGP77675 hydrate has emerged as a critical component in defined,

serum-free media for the maintenance and stabilization of human naïve pluripotent stem cells

(PSCs).[3][4] Naïve PSCs resemble the pre-implantation epiblast and possess distinct

molecular and functional characteristics compared to their primed counterparts, including

improved differentiation potential and genomic integrity.[1] These application notes provide

detailed protocols for the use of CGP77675 hydrate in maintaining the pluripotent state of

human stem cells, supported by quantitative data and pathway diagrams.

Mechanism of Action
CGP77675 contributes to the maintenance of naïve pluripotency through the inhibition of the

Src signaling pathway. In human PSCs, the synergistic inhibition of SRC-NFκB, WNT/β-

CATENIN, and Protein Kinase C (PKC) signaling pathways is essential for the stable expansion

of naïve PSCs.[3] CGP77675, as a key ingredient in Human Enhanced Naïve Stem cell

Medium (HENSM), helps to consolidate the naïve state by suppressing differentiation-inducing

signals that are often promoted by active Src kinase.[3][4]
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Table 1: Inhibitory Concentrations of CGP77675
Target IC₅₀ Source

Purified Src (Peptide Substrate

Phosphorylation)
5 - 20 nM [1][2]

Purified Src

(Autophosphorylation)
40 nM [1][2]

LCK 0.29 µM [1]

Epidermal Growth Factor

Receptor (EGFR)
0.15 µM [1]

v-Abl 0.31 µM [1]

Focal Adhesion Kinase (FAK) 0.2 µM [1]

Table 2: Composition of Human Enhanced Naïve Stem
cell Medium (HENSM)
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Component
Final
Concentration

Vendor (Example)
Catalog #
(Example)

Basal Medium

DMEM/F12 -
Thermo Fisher

Scientific
11320033

Neurobasal -
Thermo Fisher

Scientific
21103049

N2 Supplement 1X
Thermo Fisher

Scientific
17502048

B27 Supplement 1X
Thermo Fisher

Scientific
17504044

L-Glutamine 2 mM
Thermo Fisher

Scientific
25030081

2-Mercaptoethanol 0.1 mM Sigma-Aldrich M3148

Small Molecules

PD0325901 (MEK

inhibitor)
1 - 1.2 µM Axon Medchem 1408

CHIR99021 (GSK3

inhibitor)
3 µM Axon Medchem 1386

Gö6983 (PKC

inhibitor)
2 µM Tocris 2285

IWR-1 (WNT inhibitor) 0.5 µM Tocris 3532

CGP77675 (SRC

inhibitor)
1 - 1.2 µM Axon Medchem 2097

Optional Boosters

ACTIVIN A 2.5 - 20 ng/mL PeproTech 120-14E

Y-27632 (ROCK

inhibitor)

1.2 µM (5 µM for

passaging)
Axon Medchem 1683
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BIRB0796 (p38/JNK

inhibitor)
0.8 µM Axon Medchem 1358

Table 3: Effect of CGP77675 on Pluripotency Marker
Expression

Condition % OCT4+ Cells
% NANOG-
GFP+ Cells

Key Naïve
Markers
Upregulated

Source

NHSM without

SRCi

Rapidly

deteriorated
Not specified - [3][4]

HENSM (with

CGP77675)

Maintained

stable dome-like

OCT4+ cells

Maintained

KLF17,

DNMT3L,

TFCP2L1

[3][5]

HENSM +

ACTIVIN A
Maintained Maintained

Higher

expression of

naïve markers vs

HENSM alone

[5]

Experimental Protocols
Protocol 1: Preparation of CGP77675 Stock Solution

Reconstitution: CGP77675 hydrate is typically supplied as a crystalline solid. To prepare a

10 mM stock solution, dissolve 4.44 mg of CGP77675 (Formula Weight: 443.5 g/mol ) in 1

mL of DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store aliquots at -20°C for short-term storage or -80°C for long-

term storage.

Protocol 2: Culture of Human Naïve Pluripotent Stem
Cells in HENSM
This protocol is adapted from methodologies described for maintaining human naïve PSCs.[4]
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Preparation of HENSM:

Prepare the basal medium by mixing DMEM/F12 and Neurobasal media at a 1:1 ratio.

Add N2 and B27 supplements, L-Glutamine, and 2-Mercaptoethanol to the basal medium.

On the day of use, add the small molecules, including CGP77675, to the required final

concentrations from the stock solutions. For initial conversion from primed to naïve state,

supplementation with ACTIVIN A (5-20 ng/mL) is recommended.[4]

Cell Seeding:

Coat culture plates with a suitable matrix, such as Geltrex or irradiated mouse embryonic

fibroblasts (MEFs).

Dissociate human naïve PSCs into small clumps or single cells using a gentle dissociation

reagent (e.g., TrypLE).

Seed the cells onto the prepared plates at an appropriate density. For the first 24 hours

after passaging, supplement the HENSM with 5 µM Y-27632 to enhance cell survival.[4]

Maintenance:

Culture the cells at 37°C in a humidified incubator with 5% CO₂.

Change the HENSM every 24-48 hours.[4]

Passage the cells every 3-5 days, or when the colonies become large and start to touch.

Protocol 3: Assessment of Pluripotency
Immunocytochemistry:

Fix cultured cells with 4% paraformaldehyde.

Permeabilize the cells with 0.1% Triton X-100.

Block with a suitable blocking buffer (e.g., 1% BSA in PBS).
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Incubate with primary antibodies against pluripotency markers such as OCT4, NANOG,

SSEA4, and KLF17.

Incubate with corresponding fluorescently labeled secondary antibodies.

Visualize using a fluorescence microscope.

Flow Cytometry:

Dissociate cells into a single-cell suspension.

Fix and permeabilize the cells as required for intracellular markers.

Stain with fluorescently conjugated antibodies against pluripotency markers (e.g., OCT4,

NANOG).

Analyze the percentage of positive cells using a flow cytometer.

Quantitative Real-Time PCR (qRT-PCR):

Isolate total RNA from the cultured cells.

Synthesize cDNA using a reverse transcription kit.

Perform qRT-PCR using primers specific for naïve pluripotency genes (e.g., KLF17,

TFCP2L1, DNMT3L) and general pluripotency genes (OCT4, NANOG).

Normalize gene expression levels to a housekeeping gene (e.g., GAPDH).
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Caption: Signaling pathways inhibited by HENSM components to maintain naïve pluripotency.
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Caption: Workflow for maintaining human naïve PSCs using CGP77675-containing medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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